9-Ethyl-3-hydroxymethyl-6-methoxycarbazole

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: (9-ethyl-6-methoxycarbazol-3-yl)methanol
• InChI: InChI=1S/C16H17NO2/c1-3-17-15-6-4-11(10-18)8-13(15)14-9-12(19-2)5-7-16(14)17/h4-9,18H,3,10H2,1-2H3
• InChI Key: CTQMXZOXZKZPOL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CO)C3=C1C=CC(=C3)OC

Description

9-Ethyl-3-hydroxymethyl-6-methoxycarbazole is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 9-ethyl-6-methoxycarbazole-3-carboxylic acid ethyl ester (1.36 g, 4.58 mmol) in anhydrous THF was added to a solution of lithium aluminum hydride in THF (25 mL) at 0° C. The reaction was stirred for 1 hour then water (1 mL) was added followed by 2M NaOH (1 mL) and finally water (1 mL). The reaction was then filtered on diatomaceous earth and the filtrate was dried and solvent removed in vacuo to afford 0.79 g of the crude alcohol.